Cas no 2171726-44-4 (methyl 2-amino-3-cyanopentanoate)

• Product Name: methyl 2-amino-3-cyanopentanoate
• CAS No: 2171726-44-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6417062
• PubChem ID: 165505945
• Update Time: 2025-05-25

methyl 2-amino-3-cyanopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-cyanopentanoate
• EN300-1297876
• 2171726-44-4

• Inchi： 1S/C7H12N2O2/c1-3-5(4-8)6(9)7(10)11-2/h5-6H,3,9H2,1-2H3
• InChI Key： SIIFEMMRCQQDNF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C#N)CC)N)=O

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.1Ų

Additional information on methyl 2-amino-3-cyanopentanoate

Comprehensive Overview of Methyl 2-Amino-3-Cyanopentanoate (CAS No. 2171726-44-4): Properties, Applications, and Industry Insights

Methyl 2-amino-3-cyanopentanoate (CAS No. 2171726-44-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative, characterized by its cyano and amino functional groups, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₇H₁₂N₂O₂, and moderate polarity make it soluble in common organic solvents like methanol and dimethyl sulfoxide (DMSO), facilitating its use in laboratory settings.

Recent studies highlight the compound's role in peptide mimetics and small molecule drug development, particularly in modulating enzyme activity. Researchers are exploring its potential as a precursor for non-proteinogenic amino acids, which are critical in designing novel therapeutics for metabolic disorders. The methyl ester moiety enhances its stability, while the nitrile group offers reactivity for further derivatization, aligning with green chemistry principles by reducing synthetic steps.

From an industrial perspective, methyl 2-amino-3-cyanopentanoate addresses growing demands for chiral intermediates in asymmetric synthesis. Its compatibility with transition-metal catalysis and biocatalysis methods positions it as a sustainable alternative to traditional reagents. Analytical techniques such as HPLC and LC-MS are routinely employed to verify its purity (>98%), ensuring compliance with stringent regulatory standards for pharmaceutical applications.

Environmental and safety considerations are paramount in handling this compound. While not classified as hazardous, proper storage at 2-8°C under inert atmosphere is recommended to prevent degradation. The compound's low ecotoxicity profile, as evidenced by OECD 301 biodegradability tests, supports its adoption in eco-friendly manufacturing processes—a key concern for industries targeting carbon neutrality.

Market trends indicate rising interest in methyl 2-amino-3-cyanopentanoate for neurological research, with patent filings showing applications in GABA receptor modulation. This aligns with global healthcare priorities addressing neurodegenerative diseases. Suppliers are responding by developing GMP-grade batches to meet clinical trial requirements, while computational chemists utilize its structure for in silico drug design via molecular docking simulations.

Future directions may explore its utility in bioconjugation techniques for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). The compound's structural plasticity allows customization for targeted drug delivery systems, a hot topic in precision medicine. Continuous process optimization using flow chemistry could further enhance its commercial viability.